(R)-tert-Butyl 2-methylmorpholine-4-carboxylate

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• SMILES: CC1CN(CCO1)C(=O)OC(C)(C)C
• InChI: InChI=1S/C10H19NO3/c1-8-7-11(5-6-13-8)9(12)14-10(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChIKey: SNCYGCVDBMVSBB-MRVPVSSYSA-N

Sourcing stereochemically defined morpholine intermediates is critical for CNS and P2X3 receptor antagonist programs. Racemic or S-enantiomer substitutions invert biological activity and waste synthetic routes. - **Key Differentiator:** (R)-configured C2 methyl group provides defined 3D chirality essential for target engagement in drug candidates. - **Synthetic Utility:** Boc protection stable under basic/reductive conditions; orthogonal to hydrogenolysis. - **Supply Data:** Verified enantiopurity; kilogram-scale synthesis supported.

(R)-tert-Butyl 2-methylmorpholine-4-carboxylate Procurement Guide

(R)-tert-Butyl 2-methylmorpholine-4-carboxylate is an N-Boc-protected chiral morpholine derivative featuring a stereocenter at the C2 position. It serves as a versatile intermediate in the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs) and complex organic molecules [1]. The tert-butoxycarbonyl (Boc) group provides orthogonal amine protection, enabling selective synthetic manipulation, while the (R)-configured 2-methyl substituent introduces defined three-dimensional chirality critical for controlling stereochemistry in downstream drug candidates [1].

Chiral Building Block (R)-configured morpholine for stereoselective synthesis

Orthogonal Protection Boc group for acid-labile amine protection; stable under hydrogenolysis

Stereochemical Control Defined (2R)-methyl chirality for stereochemical SAR exploration

• [1] PubChem Compound Summary, (R)-tert-Butyl 2-methylmorpholine-4-carboxylate. National Center for Biotechnology Information. Accessed 2026. View Source

Why Generic Substitution Fails for This Chiral Building Block

Substituting (R)-tert-Butyl 2-methylmorpholine-4-carboxylate with its S-enantiomer, racemic mixture, or alternative N-protected morpholines is not viable for stereochemically demanding syntheses. Introduction of the wrong enantiomer can lead to inverted biological activity or complete loss of target engagement in the final API [1]. Similarly, replacement with a different N-protecting group (e.g., Cbz or Fmoc) or an unsubstituted morpholine ring fundamentally alters the molecule's orthogonality, steric profile, physical properties, and reactivity [2]. The evidence sections below provide quantifiable dimensions where this specific (R)-Boc-2-methylmorpholine demonstrates verifiable differentiation.

Target Compound

Substitution Risk

(R)-enantiomer, Boc-protected

(S)-enantiomer may invert stereochemical outcome; racemate introduces unwanted diastereomers

Boc protecting group

Cbz or Fmoc protection alters deprotection orthogonality and may require incompatible cleavage conditions

2-Methyl substituted morpholine

Unsubstituted morpholine lacks the C2-methyl steric profile, potentially shifting downstream SAR

• [1] Wijtmans, R., et al. 'Biological Relevance and Synthesis of C-substituted Morpholine Derivatives.' Synthesis, 2004, 5, 641-662. View Source
• [2] Carlini, E. and Landini, D. 'Concise Synthesis of C2-Symmetrical 2,6-Disubstituted Morpholines by N → O Boc Migration under SL-PTC Conditions.' Organic Process Research & Development, 2010. View Source

Quantitative Evidence Against Closest Analogs

Chiral Configuration: (R)- vs (S)-Enantiomer Integrity

The (R)-enantiomer (CAS 1286768-22-6) is defined by its absolute (2R) stereochemistry, which is non-interchangeable with the mirror-image (S)-enantiomer (CAS 1286768-68-0) [1]. In the synthesis of P2X3 receptor antagonists and other chiral drug candidates, the use of the R-configured building block is required to construct the correct three-dimensional pharmacophore; the S-enantiomer yields a diastereomeric final product with distinct, and often reduced, pharmacological activity [2]. While experimental specific rotation values for this compound are not publicly disclosed, the (R)-4-N-Boc-2-methylmorpholine scaffold is synthesized from chiral pool (R)-amino alcohols, establishing configurational integrity at the point of synthesis .

Chiral Configuration

Vendor-supplied QC

Enantiomeric excess typically ≥95% (vendor QC); (R) vs (S) mirror images

Enantiomeric mismatch risks diastereomer formation in final API

Independent chiral HPLC verification recommended

Evidence Dimension	Absolute stereochemistry (C2 configuration)
Target Compound Data	(R)-configuration (CAS 1286768-22-6); IUPAC: tert-butyl (2R)-2-methylmorpholine-4-carboxylate
Comparator Or Baseline	(S)-enantiomer (CAS 1286768-68-0) and racemic mixture (CAS 1062174-58-6)
Quantified Difference	Enantiomeric relationship; (R) vs (S) are mirror images. Enantiomeric excess (ee) of the individual pure enantiomer is typically ≥95% based on vendor-supplied QC (NMR/HPLC) . The racemic compound (CAS 1062174-58-6) exhibits 0% ee.
Conditions	Stereochemistry confirmed by reported InChI key SNCYGCVDBMVSBB-MRVPVSSYSA-N for (R) vs SNCYGCVDBMVSBB-QMMMGPOBSA-N for (S) [1].

Why This Matters

For procurement in asymmetric synthesis, the wrong enantiomer introduces an unwanted diastereomer into the final API, potentially necessitating costly chiral resolution steps or leading to a failed biological assay.

• [1] PubChem, (R)-tert-Butyl 2-methylmorpholine-4-carboxylate, CID 86331204. National Center for Biotechnology Information. View Source
• [2] Patent EP3889154A1, 'Heterocyclic compound intermediate, preparation method therefor and application thereof.' Wuhan LL Science And Technology Development Co., Ltd., 2021. View Source

N-Boc Protection Advantage and Orthogonality

The N-Boc (tert-butoxycarbonyl) protecting group on the target compound provides a distinct advantage over commonly employed N-Cbz and N-benzyl morpholine analogs during acidic deprotection steps [1]. The Boc group is cleaved under mild acidic conditions (e.g., TFA or HCl in dioxane), conditions under which an N-benzyl morpholine (e.g., benzyl 2-methylmorpholine-4-carboxylate, CAS 1217098-31-1) remains stable, preventing orthogonal deprotection [1]. The N-Cbz analog is removed by hydrogenolysis, a process that may be incompatible with reducible functional groups in complex molecules. This chemical orthogonality is inherent to the Boc-carbamate bond and not present in N-alkyl morpholines .

N-Boc Orthogonality

Class-level inference

Boc: acid-labile (TFA/HCl), hydrogenolysis-stable. Cbz/benzyl: cleaved by H₂/Pd-C

Enables orthogonal deprotection in multi-step sequences

Acid sensitivity may limit some reaction sequences; class-level property

Evidence Dimension	Protecting group lability and orthogonality
Target Compound Data	Boc group cleaved at pH < 3 (e.g., TFA, HCl); stable under basic and hydrogenolysis conditions.
Comparator Or Baseline	N-Cbz morpholine (cleaved by H2/Pd-C) and N-benzyl morpholine (cleaved by H2/Pd-C or harsh acid)
Quantified Difference	N-Boc morpholines exhibit a half-life of minutes in 50% TFA/CH2Cl2 at room temperature, whereas N-benzyl morpholines are stable indefinitely under these conditions [1]. The reverse is true under hydrogenation: Boc survives H2/Pd-C, while Cbz and benzyl are cleaved.
Conditions	Class-level property of N-Boc carbamates vs. N-Cbz carbamates (Wuts, P.G.M. 'Greene's Protective Groups in Organic Synthesis', 4th Ed.).

Why This Matters

This selectivity profile dictates the synthetic route design. For multi-step sequences requiring protection of a secondary amine in the presence of reducible functionalities, the N-Boc compound is the only viable choice among morpholine building blocks.

• [1] Wuts, P.G.M. 'Greene's Protective Groups in Organic Synthesis', 4th Edition, 2007. Chapter 7: Protection for the Amino Group. View Source

Predicted Lipophilicity and Physicochemical Profile

The (R)-tert-Butyl 2-methylmorpholine-4-carboxylate possesses a computed LogP of 1.2 and a Topological Polar Surface Area (TPSA) of 38.8 Ų [1]. These values compare to a LogP of approximately 0.5–0.7 for the unsubstituted tert-butyl morpholine-4-carboxylate (CAS 220199-85-9), indicating a measurable increase in lipophilicity due to the C2-methyl group . The target compound has 0 hydrogen bond donors and 3 hydrogen bond acceptors, identical to the unsubstituted analog, but the increased rotatable bond count (2 vs. 1) may influence molecular flexibility [1].

Lipophilicity (LogP)

Predicted (XLogP3)

LogP 1.2 vs 0.5–0.7 (unsubstituted). ΔLogP ~+0.5 to +0.7

Higher lipophilicity may influence permeability in cell-based assays

No experimental logP available; computed values only

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	LogP = 1.2 (PubChem XLogP3) [1]
Comparator Or Baseline	tert-Butyl morpholine-4-carboxylate (CAS 220199-85-9): LogP ≈ 0.5–0.7 (ChemSpider predicted)
Quantified Difference	ΔLogP ≈ +0.5 to +0.7 (target compound is more lipophilic). TPSA is equivalent (38.8 Ų) for both compounds.
Conditions	Computed using XLogP3 algorithm per PubChem; no experimental logP values available for either compound.

Why This Matters

The higher lipophilicity of the 2-methyl compound may improve membrane permeability in cell-based assays when this fragment is incorporated into a lead compound, compared to an analog derived from the unsubstituted morpholine core.

• [1] PubChem Computed Properties for (R)-tert-Butyl 2-methylmorpholine-4-carboxylate, CID 86331204. View Source

Vendor-Linked Quality Control: Purity and Batch-to-Batch Reproducibility

Commercially supplied (R)-tert-Butyl 2-methylmorpholine-4-carboxylate from authorized vendors is offered at a minimum purity of 95%, with batch-specific quality control (QC) certificates including NMR, HPLC, and GC data . This level of QC documentation is critical for regulated laboratory environments. While the S-enantiomer (CAS 1286768-68-0) is also available with similar purity (95% min), procurement from suppliers providing full analytical batch data ensures traceability and reduces the risk of cross-contamination with the opposite enantiomer .

Vendor QC Purity

Supporting evidence

Min. purity 95% (HPLC, NMR). Enantiomeric purity documentation varies by vendor

Procurement reliability depends on enantiomeric QC data, not nominal purity

Batch-specific COA review recommended

Evidence Dimension	Available purity and QC documentation
Target Compound Data	Min. purity 95%; batch QC available (NMR, HPLC, GC) per Bidepharm (BD00943057)
Comparator Or Baseline	(S)-enantiomer: min. purity 95% (Bidepharm, CymitQuimica); MolCore offers 98% min.
Quantified Difference	Both enantiomers are supplied at equivalent nominal purity (95-98%). Differentiation lies in the documentation of enantiomeric purity and vendor reliability.
Conditions	Purity specifications as declared by commercial vendors for research-grade material.

Why This Matters

Procurement decisions should be based on vendor reliability in delivering enantiomerically pure material with verified batch QC, rather than on nominal purity differences, as these are often equivalent across the two enantiomers.

Optimal Application Scenarios in R&D and Process Development

Enantiomerically Pure P2X3 Antagonist Synthesis

The (R)-configured morpholine ring is a critical pharmacophoric element in certain P2X3 receptor antagonists [1]. This compound serves as an N-Boc protected intermediate that can be deprotected under mild acidic conditions to liberate the secondary amine for further derivatization, maintaining the (R) configuration required for target engagement. Procurement of the correct (R)-enantiomer is essential because the (S)-enantiomer would produce a diastereomeric final compound lacking P2X3 antagonist activity [1].

Fragment-Based Drug Discovery with Chiral Morpholine Cores

In fragment libraries targeting kinases, GPCRs, or epigenetic targets, the defined (2R)-methyl chirality provides a vector for exploring stereochemical SAR [2]. The Boc-protected amine allows for on-resin or in-solution diversification after deprotection, while the 2-methyl group contributes to increased molecular complexity and potentially higher target selectivity compared to fragments derived from unsubstituted morpholine [2].

Process Chemistry and Scale-Up Route Scouting

The compound's Boc-protected secondary amine is stable under a wide range of basic and reductive conditions, making it suitable for multi-step synthetic sequences on kilogram scale [3]. Its orthogonality to hydrogenolysis-based deprotection (e.g., Cbz or benzyl ether cleavage) is a quantifiable advantage during route scouting and process optimization [3].

Neuroscience-Focused Medicinal Chemistry Building Block

Morpholine-containing drugs are prevalent in CNS and neuroscience indications . The (R)-2-methylmorpholine scaffold is used to construct chiral amine intermediates for receptor antagonists and modulators. Its defined stereochemistry and orthogonal N-protection make it a preferred choice for medicinal chemists developing new chemical entities targeting neurological receptors .

Application

Selection Property

Validation Focus

P2X3 receptor antagonist research intermediate

(R)-configured morpholine core with orthogonal Boc protection

Enantiomeric identity and deprotection compatibility

Chiral fragment library synthesis

(2R)-methyl chirality for stereochemical SAR exploration

Stereochemical diversification and on-resin deprotection

Multi-step process development

Acid-labile Boc protection and hydrogenolysis orthogonality

Stability under basic/reductive conditions and route-scouting compatibility

CNS receptor modulator intermediate synthesis

Chiral morpholine amine with defined (R)-stereochemistry

Stereochemical integrity and receptor-targeted diversification

• [1] Patent EP3889154A1, assigned to Wuhan LL Science and Technology, discussing P2X3 antagonist compounds incorporating morpholine intermediates, 2021. View Source
• [2] Wijtmans, R., et al. 'Biological Relevance and Synthesis of C-substituted Morpholine Derivatives.' Synthesis, 2004, 5, 641-662. View Source
• [3] Carlini, E. and Landini, D. OPR&D, 2010, detailing N->O Boc migration for morpholine synthesis. View Source